Cas no 944326-77-6 (4-Isobutyl-3,5-dimethylthiophene-2-carboxylic acid)

4-Isobutyl-3,5-dimethylthiophene-2-carboxylic acid structure
944326-77-6 structure
Product Name:4-Isobutyl-3,5-dimethylthiophene-2-carboxylic acid
CAS No:944326-77-6
MF:C11H16O2S
MW:212.308542251587
CID:2152909
Update Time:2023-08-05

4-Isobutyl-3,5-dimethylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-isobutyl-3,5-dimethylthiophene-2-carboxylic acid
    • ISTNWBYTRLJCEN-UHFFFAOYSA-N
    • 4-Isobutyl-3,5-dimethyl-thiophene-2-carboxylic acid
    • 4-Isobutyl-3,5-dimethylthiophene-2-carboxylic acid
    • Inchi: 1S/C11H16O2S/c1-6(2)5-9-7(3)10(11(12)13)14-8(9)4/h6H,5H2,1-4H3,(H,12,13)
    • InChI Key: ISTNWBYTRLJCEN-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C)C(=C1C)CC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Topological Polar Surface Area: 65.5
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